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Compound of Interest

Compound Name: Cdk8-IN-11
Cat. No.: B12405916
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo administration of Cdk8-IN-11,
a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8). The provided
information is intended to guide researchers in designing and executing robust preclinical
studies to evaluate the efficacy and pharmacodynamics of this compound in various cancer
models.

Introduction

Cdk8-IN-11 is a small molecule inhibitor of CDK8, a key transcriptional regulator implicated in
various cancers, including colorectal cancer. It exerts its effects by modulating critical signaling
pathways, primarily the WNT/B-catenin and STAT1 pathways. These notes offer protocols for
oral and intravenous administration of Cdk8-IN-11 in rodent models, based on available
preclinical data.
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In Vivo Administration Parameters for Cdk8-IN-11 and
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Signaling Pathways

Cdk8 Signaling Network

CDKS8 is a crucial component of the Mediator complex and plays a pivotal role in gene

transcription. Its inhibition by Cdk8-IN-11 affects multiple oncogenic signaling pathways.
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Formulation Preparation

(Weigh Cdk8-IN—11) ((

~

Prepare Vehicle
e.g., 0.5% Methylcellulose)

Suspend Cdk8-IN-11
in Vehicle

Vortex/Sonicate

Animal Dosing

Weigh Animal

Calculate Dosing Volume

Administer via Oral Gavage

Restrain Animal

Monitor Animal
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(Dissolve in DMSO/PEG400/SaIine)

f Animal Dosing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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